Cas no 2034513-51-2 (2-(4-fluorophenyl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• CAS No: 2034513-51-2
• MF: C₁₈H₂₁FN₂O₂S
• MW: 348.434946775436
• CID: 5952109
• PubChem ID: 92065142
• Update Time: 2025-05-24

2-(4-fluorophenyl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• 2-(4-fluorophenyl)-N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]acetamide
• AKOS026687771
• F6353-5603
• 2-(4-fluorophenyl)-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)acetamide
• 2034513-51-2
• 2-(4-fluorophenyl)-N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]acetamide

• Inchi： 1S/C18H21FN2O2S/c19-16-3-1-14(2-4-16)11-18(22)20-6-7-21-8-10-24-17(12-21)15-5-9-23-13-15/h1-5,9,13,17H,6-8,10-12H2,(H,20,22)
• InChI Key： AUSIEDNFZOZUGK-UHFFFAOYSA-N
• SMILES： C(NCCN1CCSC(C2C=COC=2)C1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 348.13077725g/mol
• Monoisotopic Mass: 348.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide

2-(4-Fluorophenyl)-N-2-(Furan-3-yl)-2-(Thiomorpholin-4-yl)EthylAcetamide: A Comprehensive Overview

The compound 2-(4-fluorophenyl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide, identified by the CAS number 2034513-51-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule combines several functional groups, including a fluorophenyl group, a furan ring, and a thiomorpholine moiety, which contribute to its versatile properties.

Recent studies have highlighted the importance of fluorophenyl groups in drug design, as they often enhance the lipophilicity and bioavailability of compounds. The presence of a fluorine atom in the aromatic ring can also influence the molecule's electronic properties, making it more susceptible to various chemical reactions. Additionally, the furan ring is known for its ability to participate in hydrogen bonding and π–π interactions, which are critical for molecular recognition in biological systems.

The thiomorpholine moiety in this compound adds another layer of complexity. Thiomorpholines are sulfur-containing heterocycles that are commonly found in pharmaceutical agents due to their ability to form stable bonds with metal ions and their role in modulating the pharmacokinetic properties of drugs. Recent research has shown that thiomorpholine derivatives can exhibit potent anti-inflammatory and antioxidant activities, making them valuable targets for drug development.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. By modifying the substituents on the fluorophenyl and furan rings, chemists can create derivatives with tailored biological activities. For instance, substituting the fluorine atom with other halogens or electron-withdrawing groups could significantly alter the molecule's reactivity and selectivity.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. The key challenge lies in achieving high yields and maintaining the stereochemical integrity of the molecule during these transformations. Researchers have recently explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process.

The biological evaluation of this compound has revealed some promising results. In vitro assays have demonstrated that it exhibits moderate inhibitory activity against several enzymes implicated in inflammatory diseases. Furthermore, preliminary pharmacokinetic studies suggest that the compound has acceptable absorption and distribution properties, which are essential for its potential use as an orally administered drug.

Another area of interest is the compound's role in materials science. The combination of aromatic rings and sulfur-containing groups makes it a candidate for applications in polymer chemistry and nanotechnology. For example, it could serve as a precursor for synthesizing novel polymeric materials with enhanced mechanical and thermal stability.

In conclusion, 2-(4-fluorophenyl)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide represents a fascinating example of how structural complexity can lead to functional diversity. With ongoing advancements in synthetic chemistry and biological screening techniques, this compound is poised to play a significant role in both academic research and industrial applications.